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Compound of Interest

Compound Name: N-tert-Butylbenzamide

Cat. No.: B1585828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-tert-
Butylbenzamide, a substituted aromatic amide. The information is curated for professionals in

research and development, offering detailed physicochemical data, spectroscopic analysis, and
synthesis methodologies.

Physicochemical Properties

N-tert-Butylbenzamide is a white to light yellow solid at room temperature.[1][2] Its core
chemical and physical properties are summarized in the table below, providing a foundational
understanding of its behavior in various experimental and industrial settings.
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Property Value Source
CAS Number 5894-65-5 [3]
Molecular Formula C11H1sNO [3B1141[5]

Molecular Weight 177.246 g/mol [31[4]
Appearance White to light yellow solid [1][6]
Melting Point 133-135°C [4]

Boiling Point (Predicted)

325.7+11.0°C

[1]

Density (Predicted) 0.988 £ 0.06 g/cm3 [1]
Water Solubility (log10WS,

v (log -2.73 [7]
Calculated)
Octanol/Water Partition
Coefficient (logPoct/wat, 2.790 [7]
Calculated)
pKa (Predicted) 14.99 + 0.46 [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of N-tert-

Butylbenzamide. Key experimental data from various analytical techniques are presented

below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 3C NMR spectra provide detailed information about the molecular structure of N-

tert-Butylbenzamide.

e 1H NMR (400 MHz, CDCls), & (ppm): 7.70 (2H, m), 7.45-7.37 (3H, m), 5.97 (1H, br s), 1.46

(9H, s)[6]

« 13C NMR (100 MHz, CDCls),  (ppm): 166.9, 135.8, 131.0, 128.4, 126.6, 51.5, 28.8[6]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylbenzamide
https://www.chemsynthesis.com/base/chemical-structure-23777.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5894655&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylbenzamide
https://www.chemsynthesis.com/base/chemical-structure-23777.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7337796.htm
https://www.rsc.org/suppdata/c6/gc/c6gc03589b/c6gc03589b1.pdf
https://www.chemsynthesis.com/base/chemical-structure-23777.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7337796.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7337796.htm
https://www.chemeo.com/cid/86-179-9/Benzamide-N-1-1-dimethylethyl
https://www.chemeo.com/cid/86-179-9/Benzamide-N-1-1-dimethylethyl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7337796.htm
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.rsc.org/suppdata/c6/gc/c6gc03589b/c6gc03589b1.pdf
https://www.rsc.org/suppdata/c6/gc/c6gc03589b/c6gc03589b1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups within the molecule.

e v_max (KBr)/lcm~1: 3332 (N-H stretching), 1643 (C=0 stretching, amide 1)[6]

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight and provides insights into the
fragmentation pattern of N-tert-Butylbenzamide.

e Top m/z Peaks: 105, 77, 51[3]

Synthesis of N-tert-Butylbenzamide

A common and efficient method for the synthesis of N-tert-Butylbenzamide involves the
reaction of benzoyl chloride with tert-butylamine.[8] This reaction is typically carried out in the
presence of a base to neutralize the hydrochloric acid byproduct.[8]

Experimental Protocol: Synthesis from Benzoyl Chloride
and tert-Butylamine

This protocol outlines a general procedure for the synthesis of N-tert-Butylbenzamide.

Reaction Setup: To a solution of tert-butylamine in a suitable solvent (e.g., diethyl ether), add
one equivalent of a base such as triethylamine.

» Addition of Aroyl Chloride: Slowly add one equivalent of benzoyl chloride to the reaction
mixture.

e Reaction Conditions: Stir the mixture at room temperature. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, the triethylammonium chloride precipitate is removed by
filtration.

 Purification: The filtrate is concentrated under reduced pressure to yield the crude product.
Further purification can be achieved by recrystallization (e.g., from ether-pentane mixtures)
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or sublimation to afford pure N-tert-Butylbenzamide.[3]
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Synthesis workflow for N-tert-Butylbenzamide.

Safety and Handling

Proper safety precautions should be observed when handling N-tert-Butylbenzamide. It is
recommended to handle the compound in a well-ventilated area and to wear appropriate
personal protective equipment (PPE), including safety glasses with side shields, protective
gloves, and a lab coat.[2][9] Avoid formation of dust and inhalation of any dust, fumes, or
vapors.[9][10] In case of contact with eyes or skin, rinse immediately and thoroughly with water.

[2]

Logical Workflow for Compound Analysis

The characterization of a synthesized chemical compound like N-tert-Butylbenzamide follows
a logical progression of analytical techniques to confirm its identity, purity, and structure.
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Logical workflow for the analysis of N-tert-Butylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-tert-Butylbenzamide
(CAS: 5894-65-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585828#n-tert-butylbenzamide-cas-number-5894-
65-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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